Cas no 7595-82-6 (Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-)

Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]- structure

7595-82-6 structure

Product Name:Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-

CAS No:7595-82-6

MF:C₁₃H₁₄O₆

MW:266.246664524078

CID:575669

PubChem ID:344510

Update Time:2025-04-19

Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]- Chemical and Physical Properties

Names and Identifiers

- Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-
- (6-acetyl-2-acetyloxy-3-methoxyphenyl) acetate
- 1-(2,3-Diacetoxy-4-methoxy-phenyl)-aethanon
- 1-(2,3-diacetoxy-4-methoxy-phenyl)-ethanone
- AC1L80PT
- NSC401472
- 7595-82-6
- DTXSID10322528
- NSC-401472
- 3-Acetyl-6-methoxy-1,2-phenylene diacetate
- Inchi： 1S/C13H14O6/c1-7(14)10-5-6-11(17-4)13(19-9(3)16)12(10)18-8(2)15/h5-6H,1-4H3
- InChI Key： GOYBUMLAFMDMCA-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1C(=C(C=CC=1C(C)=O)OC)OC(C)=O

Computed Properties

Exact Mass: 266.07902
Monoisotopic Mass: 266.079
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 364
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 78.9Å²

Experimental Properties

Density: 1.208
Boiling Point: 404.5°C at 760 mmHg
Flash Point: 180.2°C
Refractive Index: 1.507
PSA: 78.9
LogP: 1.74840

Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]- Related Literature

1. Fe(ii)-Assisted one-pot synthesis of ultra-small core–shell Au–Pt nanoparticles as superior catalysts towards the HER and ORR†

Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
2. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
3. Evidence of CO2 molecule acting as an electron acceptor on a nanoporous metal–organic-framework MIL-53 or Cr3+(OH)(O2C–C6H4–CO2)†

Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
4. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
5. Evidence of field induced slow magnetic relaxation in cis-[Co(hfac)2(H2O)2] exhibiting tri-axial anisotropy with a negative axial component†

Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548

Related Categories

7595-82-6 (Ethanone,1-[2,3-bis(acetyloxy)-4-methoxyphenyl]-) Related Products

Recommended suppliers

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent